Cas no 134-08-7 (5-Isobenzofuransulfonicacid, 1,3-dihydro-1,3-dioxo-)

• Product Name: 5-Isobenzofuransulfonicacid, 1,3-dihydro-1,3-dioxo-
• CAS No: 134-08-7
• Molecular Formula: C₈H₄O₆S
• Molecular Weight: 228.17900
• CID: 140298
• PubChem ID: 67251

5-Isobenzofuransulfonicacid, 1,3-dihydro-1,3-dioxo- Properties

Names and Identifiers

• 5-Isobenzofuransulfonicacid, 1,3-dihydro-1,3-dioxo-
• 1,3-dioxo-2-benzofuran-5-sulfonic acid
• 4-sulphophthalic anhydride
• 1,3-dioxo-1,3-dihydro-2-benzofuran-5-sulfonic acid
• 1,3-dioxo-phthalan-5-sulfonic acid
• 1,3-Dioxo-phthalan-5-sulfonsaeure
• 4-Sulfophthalic anhydride
• 4-sulpho-phthalic anhydride
• Phthalic anhydride,4-sulfo
• Nsc 26435
• Einecs 205-128-2
• Phthalic anhydride, 4-sulfo- (8ci)
• 1,3-Dihydro-1,3-dioxo-5-isobenzofuransulfonic acid
• 5-Isobenzofuransulfonic acid, 1,3-dihydro-1,3-dioxo-
• DTXSID8059637
• 1,3-dioxo-1,3-dihydroisobenzofuran-5-sulfonic acid
• NS00024323
• Phthalic anhydride, 4-sulfo-
• 1,3-dioxoisobenzofuran-5-sulfonic acid
• NSC-26435
• JA68C82W4T
• AKOS015856635
• 134-08-7
• SCHEMBL2281729
• 5-Isobenzofuransulfonic acid,3-dihydro-1,3-dioxo-
• NSC26435

• InChIKey： VJDQIBUPTBGINF-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H4O6S/c9-7-5-2-1-4(15(11,12)13)3-6(5)8(10)14-7/h1-3H,(H,11,12,13)
• SMILES： O=C1OC(=O)C2=CC(S(=O)(O)=O)=CC=C12

Computed Properties

• Exact Mass: 227.97300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 1
• Monoisotopic Mass: 227.972859
• Heavy Atom Count: 15
• Complexity: 405
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 106

Experimental Properties

• LogP: 1.32470
• PSA: 106.12000
• Refractive Index: 1.66
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Density: 1.82

5-Isobenzofuransulfonicacid, 1,3-dihydro-1,3-dioxo- Security Information

5-Isobenzofuransulfonicacid, 1,3-dihydro-1,3-dioxo- Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%